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Compound of Interest

Compound Name: Dalamid

Cat. No.: B1584241 Get Quote

Application Note and Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction

Delamanid (formerly OPC-67683) is a potent anti-tuberculosis agent belonging to the nitro-

dihydro-imidazooxazole class of compounds.[1] It is a prodrug that, upon activation by a

mycobacterial F420 coenzyme system, inhibits the synthesis of mycolic acids, crucial

components of the mycobacterial cell wall.[1] Due to its hydrophobic nature, Delamanid

exhibits poor aqueous solubility, making the proper preparation of stock solutions critical for

accurate and reproducible in vitro and in vivo experimental results.[2] This document provides

detailed protocols for the preparation of Delamanid stock solutions in common organic

solvents.

Compound Specifications
A summary of the key chemical and physical properties of Delamanid is presented in the table

below. This information is essential for accurate calculations and proper handling of the

compound.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1584241?utm_src=pdf-interest
https://www.researchgate.net/publication/358212010_Delamanid_or_pretomanid_A_Solomonic_judgement
https://www.researchgate.net/publication/358212010_Delamanid_or_pretomanid_A_Solomonic_judgement
https://pmc.ncbi.nlm.nih.gov/articles/PMC8969540/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584241?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Compound Name Delamanid [1]

Synonym OPC-67683 [3]

Molecular Formula C₂₅H₂₅F₃N₄O₆ [1][3]

Molecular Weight 534.5 g/mol [2][3]

Appearance Crystalline solid [3]

Purity ≥98% [3]

Aqueous Solubility <0.017 mg/L [2]

Solubility in Organic Solvents
DMSO: ~20 mg/mLDimethyl

formamide (DMF): ~25 mg/mL
[3]

Storage Conditions -20°C, desiccated [3]

Experimental Protocols
The following protocols outline the step-by-step procedures for preparing high-concentration

stock solutions of Delamanid. All procedures should be performed in a certified laboratory

environment by trained personnel, adhering to all relevant safety guidelines.

Materials and Equipment
Delamanid (crystalline solid)

Anhydrous Dimethyl Sulfoxide (DMSO) or Dimethyl Formamide (DMF)

Analytical balance

Spatula

Weighing boat

Appropriately sized sterile polypropylene or glass vials with screw caps

Calibrated micropipettes and sterile, filtered pipette tips
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Vortex mixer

(Optional) Sonicator

Protocol 1: Preparation of a 10 mM Delamanid Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Delamanid in DMSO.

1. Calculation of Required Mass:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (mg) = 10 mmol/L * 1 mL * (1 L / 1000 mL) * 534.5 g/mol * (1000 mg / 1 g) = 5.345

mg

2. Step-by-Step Procedure:

Preparation: Ensure all personal protective equipment (PPE), including gloves, lab coat, and

safety glasses, is worn. Clean the work area and equipment.

Weighing the Compound: Place a clean weighing boat on a calibrated analytical balance and

tare it to zero. Carefully weigh out approximately 5.345 mg of Delamanid. Record the exact

weight.

Solubilization: Transfer the weighed Delamanid into a sterile vial. Using a calibrated

micropipette, add 1 mL of anhydrous DMSO to the vial.

Dissolution: Securely cap the vial and vortex the solution for 1-2 minutes to facilitate

dissolution. Visually inspect the solution to ensure that all solid particles have dissolved. If

particulates remain, sonicate the vial for 5-10 minutes in a water bath sonicator.

Storage: Clearly label the vial with the compound name ("Delamanid"), concentration (10

mM), solvent (DMSO), date of preparation, and your initials. Store the stock solution at -20°C

to ensure stability.[3] It is recommended to aliquot the stock solution into smaller volumes to

avoid repeated freeze-thaw cycles.
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Protocol 2: Preparation of a 20 mg/mL Delamanid
Stock Solution in DMF
This protocol details the preparation of a 20 mg/mL stock solution of Delamanid in Dimethyl

Formamide (DMF).

1. Step-by-Step Procedure:

Preparation: Don appropriate PPE and prepare the workspace as described in Protocol 1.

Weighing the Compound: On a tared weighing boat, accurately weigh 20 mg of Delamanid.

Solubilization: Transfer the weighed compound into a sterile vial. Add 1 mL of anhydrous

DMF to the vial using a calibrated micropipette.

Dissolution: Tightly cap the vial and vortex for 2-3 minutes. Given the higher concentration,

more vigorous mixing may be required. Visually confirm complete dissolution. If necessary,

use a sonicator to aid dissolution.

Storage: Label the vial with "Delamanid", "20 mg/mL in DMF", the preparation date, and your

initials. Store the stock solution at -20°C. Aliquoting is strongly recommended to maintain the

integrity of the solution.

Visualizations
The following diagrams illustrate the experimental workflow for preparing Delamanid stock

solutions and the signaling pathway it inhibits.
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Caption: Experimental workflow for preparing Delamanid stock solutions.
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Caption: Simplified signaling pathway showing Delamanid's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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